Cas no 4439-22-9 (3-(Furan-2-ylmethyl)-amino-propan-1-ol)

• Product Name: 3-(Furan-2-ylmethyl)-amino-propan-1-ol
• CAS No: 4439-22-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD07410475
• CID: 1068448
• PubChem ID: 4722610
• Update Time: 2025-10-21

3-(Furan-2-ylmethyl)-amino-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-((Furan-2-ylmethyl)amino)ethanol
• 2-[(2-furylmethyl)amino]ethanol(SALTDATA: FREE)
• 3-[(Furan-2-ylmethyl)-amino]-propan-1-ol
• CHEMBRDG-BB 9072041
• 4439-22-9
• 2-[(furan-2-ylmethyl)amino]ethanol
• STK511395
• EN300-168979
• CS-0270956
• 2-((Furan-2-ylmethyl)amino)ethan-1-ol
• SCHEMBL2858204
• 2-[(2-Furylmethyl)amino]ethanol
• A872539
• MFCD07410475
• 2-[(2-Furylmethyl)amino]ethanol, AldrichCPR
• F16080
• 2-{[(furan-2-yl)methyl]amino}ethan-1-ol
• AS-47770
• AKOS000258518
• BBL000057
• 2-(furan-2-ylmethylamino)ethanol
• SB61657
• PERSIOJMHRGFFY-UHFFFAOYSA-N
• 3-(Furan-2-ylmethyl)-amino-propan-1-ol

• MDL： MFCD07410475
• Inchi： 1S/C7H11NO2/c9-4-3-8-6-7-2-1-5-10-7/h1-2,5,8-9H,3-4,6H2
• InChI Key： PERSIOJMHRGFFY-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCCO

Computed Properties

• Exact Mass: 141.07900
• Monoisotopic Mass: 141.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.103
• Boiling Point: 259.2°C at 760 mmHg
• Flash Point: 110.6°C
• Refractive Index: 1.503
• PSA: 45.40000
• LogP: 0.75240

3-(Furan-2-ylmethyl)-amino-propan-1-ol Security Information

• HazardClass：IRRITANT

Additional information on 3-(Furan-2-ylmethyl)-amino-propan-1-ol

Comprehensive Overview of 3-(Furan-2-ylmethyl)-amino-propan-1-ol (CAS No. 4439-22-9): Properties, Applications, and Industry Insights

3-(Furan-2-ylmethyl)-amino-propan-1-ol (CAS No. 4439-22-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique furan and amino alcohol functional groups. This compound, often referred to by its systematic name or CAS registry number, exhibits versatile reactivity, making it valuable for synthesizing bioactive molecules. Its molecular structure combines a furan ring with a hydroxyl-terminated alkyl chain, enabling applications in drug intermediates and polymer chemistry.

Recent studies highlight the role of 3-(Furan-2-ylmethyl)-amino-propan-1-ol in developing sustainable chemicals, aligning with the global push for green chemistry. Researchers are exploring its potential as a building block for biodegradable materials, addressing environmental concerns. The compound’s low toxicity profile further enhances its appeal for industrial use, particularly in formulations requiring high selectivity and mild reaction conditions.

From an analytical perspective, 4439-22-9 is characterized by its moderate polarity and solubility in polar solvents, which facilitates purification and handling. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity, a critical factor for pharmaceutical-grade applications. Industry reports suggest growing demand for this compound in API synthesis (Active Pharmaceutical Ingredients), driven by its compatibility with catalytic hydrogenation and reductive amination processes.

Innovative applications of 3-(Furan-2-ylmethyl)-amino-propan-1-ol extend to flavor and fragrance industries, where its furan derivative properties contribute to aroma enhancement. Additionally, its chelating ability is under investigation for metal ion sequestration in wastewater treatment. These diverse uses position CAS No. 4439-22-9 as a compound of interdisciplinary interest, bridging gaps between organic synthesis and environmental technology.

For researchers seeking CAS 4439-22-9 suppliers or 3-(Furan-2-ylmethyl)-amino-propan-1-ol synthesis protocols, quality control remains paramount. Reputable manufacturers provide GC-MS and FTIR validation data to meet regulatory standards. As the compound’s patent landscape evolves, collaborations between academia and industry are expected to unlock further bioactive derivatives, particularly in antimicrobial and antifungal agent development.

In summary, 3-(Furan-2-ylmethyl)-amino-propan-1-ol exemplifies the convergence of structural versatility and practical utility. Its alignment with green chemistry principles and adaptability to high-value applications ensures sustained relevance in scientific and industrial communities. Future research may focus on optimizing scalable production methods and exploring novel catalytic pathways to enhance efficiency.